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Compound of Interest

Compound Name: Axinysone A

Cat. No.: B15595844

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axinysone A is a naturally occurring sesquiterpenoid of the aristolane class. It has been
isolated from two distinct biological sources: the marine sponge Axinyssa isabela and the
terrestrial fungus Ramaria formosa. This dual origin makes Axinysone A a subject of interest
for chemical ecology and natural product biosynthesis research. Structurally, it possesses a
characteristic tricyclic core with a molecular formula of C1sH2202 and a molecular weight of
234.33 g/mol . Axinysone A has been investigated for its potential biological activities,
including cytotoxic and enzyme inhibitory effects. This technical guide provides a detailed
overview of the existing literature on Axinysone A, focusing on its biological activities, the
experimental protocols used for its evaluation, and its chemical properties.

Chemical and Physical Properties
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Property Value Reference

[Journal of Natural Products,
2008]

Molecular Formula Ci15H2202

[Journal of Natural Products,

Molecular Weight 234.33 g/mol
2008]

(1aR,4aS,7R,7aR,7bS)-7-
hydroxy-1,1,4a,7-tetramethyl-

IUPAC Name 1a,2,3,4,7,7a- [PubChem]
hexahydrocyclopropalb]naphth

alen-5(1H)-one

CAS Number 1114491-57-4 [PubChem]

[Chemical and Pharmaceutical

Appearance Colorless oil )
Bulletin, 2015]

Biological Activity

Axinysone A has been evaluated for two primary biological activities: cytotoxicity against
human tumor cell lines and inhibition of human neutrophil elastase.

Cytotoxic Activity

In a study by Esposito et al. (2008), Axinysone A was isolated from the marine sponge
Axinyssa isabela and tested for its cytotoxic effects against three human tumor cell lines. The
results are summarized in the table below.

Cell Line Cancer Type ICso0 (pg/mL)
A549 Lung Carcinoma >10
HCT-116 Colon Carcinoma >10
T98G Glioblastoma >10

Data from Esposito et al., Journal of Natural Products, 2008.
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The results indicate that Axinysone A did not exhibit significant cytotoxicity against these three
cancer cell lines at the concentrations tested.

Enzyme Inhibitory Activity

Lee et al. (2015) isolated Axinysone A from the fruiting bodies of the fungus Ramaria formosa
and evaluated its inhibitory activity against human neutrophil elastase (HNE).

Compound Concentration (pM) % Inhibition of HNE
Axinysone A 100 35-30%
EGCG (positive control) 100 60%

Data from Lee et al., Chemical and Pharmaceutical Bulletin, 2015.
Axinysone A demonstrated moderate inhibitory activity against human neutrophil elastase.
Experimental Protocols

Isolation of Axinysone A

From Axinyssa isabela (Marine Sponge):

The detailed protocol for the isolation of Axinysone A from the sponge Axinyssa isabela is
described by Esposito et al. (2008). The general workflow is as follows:
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 To cite this document: BenchChem. [Axinysone A: A Comprehensive Technical Review].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-
background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-background
https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-background
https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-background
https://www.benchchem.com/product/b15595844#axinysone-a-literature-review-and-background
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15595844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15595844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

